Cas no 2172557-18-3 (4-(oxolan-3-yl)thiane-4-carbaldehyde)

• Product Name: 4-(oxolan-3-yl)thiane-4-carbaldehyde
• CAS No: 2172557-18-3
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 5895851
• PubChem ID: 165608459
• Update Time: 2025-05-24

4-(oxolan-3-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-yl)thiane-4-carbaldehyde
• EN300-1623071
• 2172557-18-3

• Inchi： 1S/C10H16O2S/c11-8-10(2-5-13-6-3-10)9-1-4-12-7-9/h8-9H,1-7H2
• InChI Key： JQNIDBBJZSEEDS-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)C1COCC1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-(oxolan-3-yl)thiane-4-carbaldehyde

Professional Introduction to 4-(oxolan-3-yl)thiane-4-carbaldehyde (CAS No. 2172557-18-3)

4-(oxolan-3-yl)thiane-4-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2172557-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thioether class, characterized by its sulfur-containing heterocyclic structure, which is appended with an aldehyde functional group. The presence of both the oxolan (lactone) and thiane (sulfur-based heterocycle) moieties makes this molecule a versatile scaffold for synthetic chemists and biologists exploring novel bioactive entities.

The structure of 4-(oxolan-3-yl)thiane-4-carbaldehyde features a cyclic thioether linked to an aldehyde group, positioned at the fourth carbon of the thiane ring. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The aldehyde functionality, in particular, serves as a reactive site for further derivatization, enabling the construction of diverse pharmacophores. Such structural attributes have positioned this compound as a candidate for investigation in various therapeutic contexts.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their ability to modulate biological pathways effectively. The thiane moiety, with its sulfur atom, contributes to the compound’s lipophilicity and potential interaction with biological targets rich in sulfur-containing residues, such as enzymes and receptors. This characteristic has been leveraged in drug discovery efforts aimed at developing treatments for neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 4-(oxolan-3-yl)thiane-4-carbaldehyde is its potential as a building block for drug candidates. The combination of the oxolan lactone and thiane ring creates a framework that can be modified to target specific disease mechanisms. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed or optimized for therapeutic use.

The synthetic pathways for preparing 4-(oxolan-3-yl)thiane-4-carbaldehyde involve multi-step organic transformations that highlight the ingenuity of modern synthetic methodology. Key steps typically include the formation of the thioether ring followed by functionalization at the aldehyde position. Advances in catalytic processes have enabled more efficient and scalable synthesis, reducing costs and improving yields—a critical factor for industrial applications. Such methodologies underscore the importance of robust synthetic chemistry in translating laboratory discoveries into viable pharmaceuticals.

From a computational chemistry perspective, the molecular properties of 4-(oxolan-3-yl)thiane-4-carbaldehyde have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its binding affinity with potential targets, helping researchers prioritize which derivatives warrant further experimental validation. These computational approaches are increasingly integral to drug discovery pipelines, streamlining the identification of promising compounds from large libraries.

The pharmacokinetic profile of 4-(oxolan-3-yl)thiane-4-carbaldehyde and its derivatives remains an area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing their clinical viability. Preliminary studies suggest that modifications to the thioether and lactone moieties can significantly influence these parameters, offering opportunities to optimize bioavailability while minimizing off-target effects.

In conclusion,4-(oxolan-3-yl)thiane-4-carbaldehyde (CAS No. 2172557-18-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic accessibility make it an attractive scaffold for further exploration in medicinal chemistry. As research progresses, this compound is poised to contribute to advancements across multiple therapeutic domains, particularly where sulfur-containing heterocycles play a pivotal role in biological interactions.